Cas no 113019-70-8 (ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 113019-70-8
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• MDL: MFCD00807206
• CID: 4560884
• PubChem ID: 3941062
• Update Time: 2025-10-30

ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(acetylamino)-4-phenyl-1,3-thiazole-5-carboxylate
• EU-0034605
• IVK/0040866
• MLS000518910
• Oprea1_271668
• SMR000129330
• ethyl 2-acetamido-4-phenylthiazole-5-carboxylate
• ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate

• MDL： MFCD00807206
• Inchi： 1S/C14H14N2O3S/c1-3-19-13(18)12-11(10-7-5-4-6-8-10)16-14(20-12)15-9(2)17/h4-8H,3H2,1-2H3,(H,15,16,17)
• InChI Key： HSBUGVRZWGSASZ-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1NC(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate

Professional Introduction to Ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 113019-70-8)

Ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 113019-70-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex heterocyclic structure, exhibits a unique combination of pharmacological properties that make it a promising candidate for further investigation in drug development.

The molecular structure of ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate consists of a thiazole core, which is a sulfur-containing heterocycle, linked to an acetamide group and a phenyl ring. This arrangement not only contributes to its distinct chemical identity but also influences its biological activity. The presence of the acetamide moiety suggests potential interactions with biological targets such as enzymes and receptors, while the phenyl ring can enhance lipophilicity and binding affinity.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole compounds have been reported to possess antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate has shown particular promise in preclinical studies. Its ability to modulate key cellular pathways has made it a subject of extensive research in the quest for novel therapeutic agents.

One of the most compelling aspects of ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate is its potential application in the treatment of neurological disorders. Studies have indicated that thiazole derivatives can interact with neurotransmitter systems, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. The acetamide group in its structure may facilitate penetration across the blood-brain barrier, enhancing its therapeutic efficacy.

The phenyl ring in ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate also plays a crucial role in its pharmacological profile. Phenyl-substituted compounds are often more stable and have improved bioavailability compared to their non-substituted counterparts. This characteristic makes it an attractive scaffold for drug design, as it can enhance the compound's metabolic stability and reduce degradation in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate with biological targets more accurately. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These findings provide a strong foundation for further experimental validation and optimization.

In addition to its potential therapeutic applications, ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate has shown promise as a tool compound in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological processes at a molecular level. By studying how this compound interacts with cellular components, scientists can gain valuable insights into disease mechanisms and develop more targeted therapies.

The synthesis of ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate presents both challenges and opportunities for chemists. The complex heterocyclic core requires precise synthetic strategies to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. These advancements are crucial for enabling large-scale studies and commercial applications.

The future of research on ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate looks promising, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of its pharmacological properties grows, so does the likelihood of discovering new applications for this versatile compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, ethyl 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 113019-70-8) is a compound of significant interest in pharmaceutical research due to its unique structure and promising biological activities. Its potential applications in treating neurological disorders and other diseases make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in the development of next-generation therapeutics.